Cas no 2137998-22-0 (4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine
• CAS No: 2137998-22-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6216909
• PubChem ID: 165479893
• Update Time: 2025-05-22

4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine
• 2137998-22-0
• EN300-1111197
• 4-methyl-1-[(1-methylcyclohexyl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C12H21N3/c1-10-8-15(14-11(10)13)9-12(2)6-4-3-5-7-12/h8H,3-7,9H2,1-2H3,(H2,13,14)
• InChI Key： RPSLFZLRWAAKQG-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine

Comprehensive Guide to 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine (CAS No. 2137998-22-0): Properties, Applications, and Market Insights

4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine (CAS No. 2137998-22-0) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexylmethyl substitution pattern, offers versatile applications due to its structural flexibility and bioactive potential. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The molecular structure of 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine features a pyrazole core with a methyl group at the 4-position and a (1-methylcyclohexyl)methyl substituent at the 1-position. This configuration enhances its lipophilicity, making it particularly valuable in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research. Recent publications highlight its potential as a scaffold for G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

In the agrochemical sector, derivatives of 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine have shown promise as plant growth regulators. With the global push toward sustainable agriculture, this compound's ability to influence metabolic pathways in crops without environmental persistence positions it as an attractive candidate for next-generation bio-stimulants. Patent analyses reveal growing IP activity around similar structures, particularly in drought-resistance enhancement applications—a critical need in climate-affected regions.

Synthetic protocols for CAS 2137998-22-0 typically involve multistep organic synthesis with key steps including cyclohexylation and pyrazole ring formation. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. The compound's physicochemical properties—including a molecular weight of 207.32 g/mol and calculated logP of 3.2—make it suitable for medicinal chemistry optimization projects, especially those addressing neuroinflammation targets currently trending in Alzheimer's research.

Market intelligence indicates rising demand for 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine among contract research organizations (CROs) and academic laboratories. Suppliers are increasingly offering custom isotope-labeled versions (e.g., deuterated analogs) to support drug metabolism studies, responding to the pharmaceutical industry's focus on ADME/Tox profiling. The compound's stability under standard storage conditions (2-8°C in inert atmosphere) further enhances its practicality for long-term research programs.

Emerging applications in material science have been reported, where 2137998-22-0 serves as a building block for functionalized polymers with potential in organic electronics. Its ability to coordinate with transition metals is being explored for developing catalytic systems—an area gaining traction in green chemistry initiatives. These diverse applications underscore why this pyrazole derivative consistently ranks high in structure-activity relationship (SAR) studies across multiple disciplines.

Analytical characterization of 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine typically employs LC-MS and NMR spectroscopy, with its proton NMR spectrum showing distinctive peaks between 0.9-1.7 ppm for the cyclohexyl protons. These analytical fingerprints are crucial for quality control in high-throughput screening libraries, where compound integrity directly impacts hit identification success rates—a priority for AI-driven drug discovery platforms.

Regulatory assessments confirm that CAS 2137998-22-0 is not classified under hazardous material categories, facilitating its global distribution for research purposes. However, proper laboratory handling protocols should always be followed, particularly when scaling up reactions. The compound's safety data sheet (SDS) provides detailed guidance on personal protective equipment (PPE) requirements and waste disposal procedures compliant with REACH regulations.

Future research directions for 4-methyl-1-(1-methylcyclohexyl)methyl-1H-pyrazol-3-amine may explore its chiral derivatives, given the growing importance of enantioselective synthesis in pharmaceutical development. Computational chemistry studies using molecular docking simulations could further elucidate its binding modes with biological targets, potentially unlocking new therapeutic indications in areas like pain management or metabolic disorders—topics frequently searched in biomedical databases.